Cas no 61924-15-0 (3(2H)-Isoquinolinone, 1,4-dihydro-1-propyl-)

• Product name: 3(2H)-Isoquinolinone, 1,4-dihydro-1-propyl-
• CAS No: 61924-15-0
• MF: C₁₂H₁₅NO
• MW: 189.2536
• CID: 462994
• PubChem ID: 12318839

3(2H)-Isoquinolinone, 1,4-dihydro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 1,4-dihydro-1-propyl-
• 1-propyl-2,4-dihydro-1H-isoquinolin-3-one
• 61924-15-0
• 1-Propyl-1,4-dihydroisoquinolin-3(2H)-one
• DTXSID30488211

• Inchi： InChI=1S/C12H15NO/c1-2-5-11-10-7-4-3-6-9(10)8-12(14)13-11/h3-4,6-7,11H,2,5,8H2,1H3,(H,13,14)
• InChI Key： KVBDAUORLVUWEJ-UHFFFAOYSA-N
• SMILES： CCCC1C2=CC=CC=C2CC(=O)N1

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1